2,4-dichloro-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 2,4-dichloro-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C19H15Cl2N3O3S/c1-27-13-5-3-12(4-6-13)24-18(15-9-28(26)10-17(15)23-24)22-19(25)14-7-2-11(20)8-16(14)21/h2-8H,9-10H2,1H3,(H,22,25)
• InChI Key: WWUGYOWYXQCCCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CS(=O)CC3=N2)NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C19H15Cl2N3O3S
• Molecular Weight: 436.3 g/mol

Description

2,4-dichloro-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C19H15Cl2N3O3S and its molecular weight is 436.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Compounds with structures similar to 2,4-dichloro-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide have been synthesized for various applications, including as antioxidant additives for lubricating oils and novel heterocyclic compounds with potential pharmaceutical applications. For example, Amer et al. (2011) synthesized new thiazoles evaluated as antioxidant additives for lube oil, highlighting the potential of such compounds in enhancing the oxidative stability of lubricants Amer et al., 2011. Similarly, Badne et al. (2011) explored the synthesis of 2-substituted derivatives of certain benzothiazole and pyrimidobenzothiazole compounds, showing antimicrobial activities Badne et al., 2011.

Pharmaceutical Research

The synthesis of novel heterocyclic compounds derived from structurally similar molecules has been extensively studied for their potential as anti-inflammatory, analgesic, and antimicrobial agents. Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities Abu‐Hashem et al., 2020. This research underscores the potential of complex heterocyclic compounds in the development of new pharmaceuticals.

Antimicrobial and Antiviral Activities

Research into compounds with similar structures has also indicated potential antimicrobial and antiviral activities. Hebishy et al. (2020) described a new route to synthesize benzamide-based 5-aminopyrazoles and their derivatives, showing remarkable activity against the avian influenza virus Hebishy et al., 2020. These findings suggest that compounds with complex heterocyclic structures could serve as bases for developing new antiviral agents.